Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate and its analogues has been explored through different methods. One approach involves the three-step non-classical synthesis from ethyl 4-bromo-6-methoxy-1,5-naphthyridine-3-carboxylate via Pd-catalyzed Suzuki-Miyaura coupling followed by Cu-catalyzed C-N coupling (Ioannidou, Martin, Gollner, & Koutentis, 2011). Another method described involves the transformation of diethyl acetone-1,3-dicarboxylate into poly-substituted 1,2,7,8-tetrahydro-2,7-naphthyridine-4-carboxylates, showcasing the versatility in synthesizing related compounds (Pirnat, Meden, Svete, & Stanovnik, 2010).
Molecular Structure Analysis
The crystal and molecular structures of related compounds have been studied, providing insight into their stability and intermolecular interactions. For example, the crystal and molecular structure studies of derivatives have confirmed their configuration through single crystal X-ray diffraction data, highlighting the presence of disorder in the molecules and weak intermolecular interactions influencing crystal packing stability (Kaur, Jasinski, Butcher, Yathirajan, Mayekar, & Narayana, 2012).
Chemical Reactions and Properties
The chemical reactions involving Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate derivatives showcase their ability to participate in various biological activities. These molecules can act as activated unsaturated systems in conjugated addition reactions of carbanions in the presence of basic catalysts, demonstrating a multitude of biological activities (Kaur et al., 2012).
Scientific Research Applications
Antimalarial Potential : Studies have explored the antimalarial properties of N4-substituted 1,5-naphthyridin-4-amines derived from similar compounds. However, these derivatives did not show significant antimalarial activity compared to standard treatments like chloroquine or primaquine in preliminary screenings (Barlin & Tan, 1984).
Antibacterial Evaluation : Research on 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid esters, carbonitriles, and carboxamides has shown that certain derivatives, specifically the ethyl and butyl esters, protected against E. coli and other gram-negative bacterial infections in mice (Santilli, Scotese, & Yurchenco, 1975).
Synthesis of Complex Structures : Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate has been used as a starting material in synthesizing various complex structures, such as Ethyl Canthinone-1-carboxylates. These syntheses often involve multiple steps and utilize different catalysts (Ioannidou, Martin, Gollner, & Koutentis, 2011).
Preparation of Naphthyridine Derivatives : The compound has been used in the preparation of various naphthyridine derivatives. These derivatives have potential applications in fields like medicinal chemistry, particularly for their antibacterial properties (Rádl & Hradil, 1991).
Carboxylation Processes : The compound and its related structures have been involved in carboxylation studies, which are significant for the synthesis of hydroxybenzoic and hydroxynaphthoic acids. These acids have broad practical applications, including the preparation of various drugs (Suerbaev, Aldabergenov, & Kudaibergenov, 2015).
Safety And Hazards
The safety information for Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate indicates that it may be harmful if swallowed (Hazard Statement: H302) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P264), not eating, drinking or smoking when using this product (P270), and if swallowed, calling a poison center or doctor if you feel unwell (P301+P312) .
properties
IUPAC Name |
ethyl 4-oxo-1H-1,5-naphthyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-16-11(15)7-6-13-8-4-3-5-12-9(8)10(7)14/h3-6H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVNBUTFPNJRLQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70376744 | |
Record name | Ethyl 4-oxo-1,4-dihydro-1,5-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70376744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-Hydroxy-[1,5]naphthyridine-3-carboxylate | |
CAS RN |
13801-51-9 | |
Record name | Ethyl 4-oxo-1,4-dihydro-1,5-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70376744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 4-hydroxy-1,5-naphthyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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